![molecular formula C20H16N2O3S B3008717 4-oxo-N-(3,4,7-trimethyl-1,3-benzothiazol-2-ylidene)chromene-2-carboxamide CAS No. 868369-69-1](/img/structure/B3008717.png)
4-oxo-N-(3,4,7-trimethyl-1,3-benzothiazol-2-ylidene)chromene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-oxo-N-(3,4,7-trimethyl-1,3-benzothiazol-2-ylidene)chromene-2-carboxamide, also known as BTCC, is a synthetic compound that has shown promising results in scientific research applications. It belongs to the class of chromene derivatives and has been found to exhibit potential pharmacological properties.
Scientific Research Applications
Chemosensors for Cyanide Anions
- Researchers have synthesized coumarin benzothiazole derivatives, including compounds similar to the one , and investigated their properties as chemosensors for cyanide anions. These compounds demonstrated the ability to recognize cyanide anions, with some exhibiting observable color changes and fluorescence quenching, useful in detecting cyanide in various contexts (Wang et al., 2015).
Antioxidant and Antibacterial Agents
- A study focused on the design, synthesis, and biological evaluation of coumarin-based benzothiazole derivatives, which included compounds similar to the specified one. These derivatives were assessed for antioxidant and antibacterial potential, with some showing promising results, indicating their potential use in developing new antioxidant and antibacterial agents (Gadhave et al., 2022).
Antimicrobial Activity
- Various derivatives of 4-oxo-N-(substituted-thiazol-2-yl)-4H-chromene-2-carboxamides were synthesized and evaluated for antimicrobial activities. These studies have shown significant antibacterial and antifungal activities against a range of bacterial strains, highlighting the potential of such compounds in treating microbial infections (Raval et al., 2012).
Antitumor Activity
- Research on novel chromenones bearing benzothiazole moieties, including compounds similar to the one mentioned, has demonstrated significant anticancer activities against various cancer cell lines. This indicates the potential application of such compounds in cancer therapy (El-Helw et al., 2019).
Ligands for Human Adenosine Receptors
- Chromone–thiazole hybrids, similar to the specified compound, have been synthesized as potential ligands for human adenosine receptors. The structure and molecular geometry data from these studies are crucial for understanding ligand-receptor binding, which can be valuable in drug development (Cagide et al., 2015).
properties
IUPAC Name |
4-oxo-N-(3,4,7-trimethyl-1,3-benzothiazol-2-ylidene)chromene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O3S/c1-11-8-9-12(2)18-17(11)22(3)20(26-18)21-19(24)16-10-14(23)13-6-4-5-7-15(13)25-16/h4-10H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWZFARUOGIUABH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)C)SC(=NC(=O)C3=CC(=O)C4=CC=CC=C4O3)N2C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.